Cas no 89787-89-3 (Cyclohexanol,4-[1-cyclohexyl-2-(2-piperidinyl)ethyl]-)

• Product Name: Cyclohexanol,4-[1-cyclohexyl-2-(2-piperidinyl)ethyl]-
• CAS No: 89787-89-3
• MF: C₁₉H₃₅NO
• MW: 293.487305879593
• CID: 712293
• PubChem ID: 46781856
• Update Time: 2025-04-19

Cyclohexanol,4-[1-cyclohexyl-2-(2-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,4-[1-cyclohexyl-2-(2-piperidinyl)ethyl]-
• Hydroxy Perhexiline (Mixture of Diastereomers)
• 917877-73-7
• starbld0019519
• 917877-74-8
• trans-Hydroxy Perhexiline (Mixture of Diastereomers)
• DTXSID401198137
• 4-(1-Cyclohexyl-2-(piperidin-2-yl)ethyl)cyclohexanol
• trans-4-[1-Cyclohexyl-2-(2-piperidinyl)ethyl]cyclohexanol
• 4-(1-cyclohexyl-2-piperidin-2-ylethyl)cyclohexan-1-ol
• CHEBI:177483
• FT-0669933
• Monohydroxyperhexiline
• NS00117903
• BDBM50260114
• SCHEMBL16237275
• 89787-89-3
• cis-4-[1-(Cyclohexyl)-2-(2-piperidinyl)ethyl]cyclohexanol
• AKOS030240922
• CHEMBL4079982
• 4-[1-Cyclohexyl-2-(2-piperidinyl)ethyl]cyclohexanol
• 4-[1-CYCLOHEXYL-2-(PIPERIDIN-2-YL)ETHYL]CYCLOHEXAN-1-OL
• SCHEMBL16237276
• SCHEMBL17669167
• AKOS030240921
• FT-0669932

• Inchi： 1S/C19H35NO/c21-18-11-9-16(10-12-18)19(15-6-2-1-3-7-15)14-17-8-4-5-13-20-17/h15-21H,1-14H2
• InChI Key： DZFRYNPJLZCKSC-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)C(CC1CCCCN1)C1CCCCC1

Computed Properties

• Exact Mass: 293.272
• Monoisotopic Mass: 293.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Density: 0.99
• Boiling Point: 425.21°C at 760 mmHg
• Flash Point: 75.825°C
• Refractive Index: 1.509
• LogP: 4.59500